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Compound of Interest

Compound Name: Acetyl-Hirudin (53-65) (sulfated)

CAS No.: 348603-19-0

Cat. No.: B1495770

Get Quote

Executive Summary & Molecule Profile[1]
Welcome to the Technical Support Center. You are likely working with Acetyl-Hirudin (53-65), a

C-terminal fragment of the thrombin inhibitor hirudin.[1] This peptide is critical for kinetic studies

of thrombin inhibition, specifically targeting the fibrinogen-binding exosite I.

However, this specific sequence presents a "perfect storm" of stability challenges due to its

unique primary structure.

Molecule Profile:

Sequence: Ac-Asn(53)-Gly(54)-Asp(55)-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr-Leu-Gln(65)-OH[1]

Isoelectric Point (pI): ~3.2 (Highly Acidic)[1]

Critical Instability Motif:Asn-Gly (N-G) at the N-terminus.[1][2]

Solubility Class: Acidic (Soluble in basic buffers; insoluble in acidic media).[1]
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Troubleshooting Guide (FAQ Format)
Category A: Solubilization Issues
Q1: I tried dissolving the peptide in 0.1% TFA/Water (standard HPLC solvent), but it formed a

cloudy suspension. What happened?

Diagnosis: Isoelectric Precipitation. Explanation: Acetyl-Hirudin (53-65) contains five acidic

residues (1 Asp, 4 Glu) and a C-terminal carboxyl group.[1] Its pI is approximately 3.2. In 0.1%

TFA (pH ~2.0), these carboxyl groups are protonated (uncharged). Without charge repulsion,

the hydrophobic core (Phe-Ile-Pro-Tyr-Leu) drives aggregation, causing the peptide to "crash

out."[1]

Solution:

Initial Solubilization: Dissolve the peptide in a minimal volume of mild base, such as 0.1%

Ammonium Hydroxide (NH₄OH) or 100 mM Tris (pH 8.0). The goal is to deprotonate the

carboxyls (

), generating negative charges that repel each other and solvate the peptide.

Dilution: Once dissolved, dilute rapidly with your working buffer (e.g., PBS or water) to the

desired concentration.

Q2: Can I use DMSO to dissolve it?

Diagnosis: Possible, but risky for this specific sequence. Explanation: While DMSO dissolves

the hydrophobic core, it can accelerate oxidation of the Tyr63 residue if the DMSO is not

fresh/degassed. Furthermore, DMSO is hygroscopic; water absorption can trigger hydrolysis

over long-term storage.[1] Recommendation: Use sterile water adjusted to pH 7.5-8.0 with

NH₄OH as the primary solvent. Use DMSO only if high-concentration stocks (>10 mg/mL) are

strictly required.[1]

Category B: Chemical Stability & Degradation[3]
Q3: My HPLC shows a "split peak" or a new peak eluting just before the main peak after 24

hours at room temperature. Is this purity failure?
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Diagnosis:Asn-Gly Deamidation (The "Hirudin Time-Bomb"). Explanation: This is the most

critical stability issue for Hirudin (53-65).[1] The sequence begins with Asn-Gly.[2][3] The side-

chain amide of Asparagine (Asn53) attacks the backbone amide nitrogen of Glycine (Gly54),

forming a cyclic succinimide intermediate.

This intermediate hydrolyzes to form a mixture of Aspartyl (native-like) and iso-Aspartyl

(beta-peptide) derivatives.[1][2]

Iso-Asp formation alters the backbone structure, potentially reducing binding affinity to

thrombin and shifting HPLC retention times.

Q4: How do I stop the Deamidation?

Solution:

pH Control: Deamidation is base-catalyzed.[1] While you need basic pH to dissolve it, you

must store it at pH 6.0 - 6.5 to minimize deamidation.[1]

Temperature: The reaction is highly temperature-dependent. Never store solutions at Room

Temperature (RT).[1]

Buffer Choice: Phosphate buffers can catalyze deamidation more than Tris or MOPS.

Visualizing the Instability Mechanisms
The following diagrams illustrate the decision logic for handling and the chemical mechanism of

degradation.

Figure 1: Solubilization & Storage Workflow
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Caption: Workflow for solubilizing acidic peptides to avoid isoelectric precipitation while

mitigating deamidation risks.

Figure 2: The Asn-Gly Deamidation Pathway[1]
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Caption: Mechanism of Asn-Gly instability.[1] The formation of isoAspartate is the primary

degradation pathway in solution.

Experimental Protocols
Protocol A: Stability-Indicating HPLC Method
Use this method to verify the integrity of your peptide before critical assays.

Parameter Setting

Column
C18 Reverse Phase (e.g., 250 x 4.6 mm, 5 µm,

300Å pore size)

Mobile Phase A 0.1% TFA in Water (Milli-Q)

Mobile Phase B 0.1% TFA in Acetonitrile (HPLC Grade)

Gradient 10% B to 60% B over 30 minutes

Flow Rate 1.0 mL/min

Detection
UV at 214 nm (peptide bond) and 280 nm

(Tyrosine)

Expected Result

Native: Single sharp peak.[1] Deamidated: Pre-

eluting shoulder or split peak (isoAsp is more

hydrophilic).[1]

Protocol B: Optimal Reconstitution Strategy
Weighing: Weigh peptide in a low-humidity environment (peptide salts are hygroscopic).

Initial Dissolution: Add 0.1% NH₄OH dropwise to the powder. Vortex gently until clear.

Why? Raises pH > 6.0 immediately to bypass the pI insolubility zone.

Buffer Addition: Dilute to target concentration (e.g., 1 mg/mL) with 20 mM Sodium

Phosphate, pH 6.5.
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Why pH 6.5? It is a compromise. pH < 5 risks precipitation; pH > 7 risks rapid

deamidation. pH 6.0-6.5 is the "Goldilocks" zone for Asn-Gly peptides.[1]

Aliquoting: Divide into single-use aliquots in Protein LoBind tubes.

Why? While acidic peptides adsorb less to plastic than basic ones, the hydrophobic core

(Phe-Ile-Pro) can still drive surface adsorption at low concentrations (<100 µg/mL).[1]

Freezing: Snap freeze in liquid nitrogen and store at -80°C. Do not store at 4°C for >24

hours.

Summary Data: Buffer Compatibility Matrix
Buffer System pH Range Compatibility Notes

Water + 0.1% TFA ~2.0 Poor

High risk of

precipitation due to

acidic pI.[1]

PBS (Phosphate

Buffered Saline)
7.4 Moderate

Good solubility, but pH

7.4 accelerates Asn-

Gly deamidation (half-

life ~24-48h).[1]

Tris-HCl 8.0 Low

Excellent solubility,

but causes rapid

deamidation.[1] Use

only for immediate

assays.

Sodium Phosphate 6.0 - 6.5 Optimal

Balances solubility

(ionized carboxyls)

and chemical stability

(reduced

deamidation).[1]

MES Buffer 6.0 Good

Non-nucleophilic,

good buffering

capacity at pH 6.0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1495770/docs#technical-support-center-acetyl-
hirudin-53-65-stability-handling-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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